Cas no 1416437-24-5 (3-(Tributylstannyl)-2-pyridinecarbonitrile)

3-(Tributylstannyl)-2-pyridinecarbonitrile is an organotin compound featuring a pyridinecarbonitrile backbone with a tributylstannyl substituent. This reagent is primarily utilized in palladium-catalyzed cross-coupling reactions, such as Stille couplings, due to its stability and reactivity with aryl and heteroaryl halides. The electron-withdrawing nitrile group enhances the electrophilicity of the pyridine ring, facilitating selective functionalization. Its well-defined structure and compatibility with various reaction conditions make it a valuable intermediate in synthetic organic chemistry, particularly for constructing complex heterocyclic systems. Proper handling under inert conditions is recommended to maintain stability and prevent decomposition.

3-(Tributylstannyl)-2-pyridinecarbonitrile structure

1416437-24-5 structure

Product Name:3-(Tributylstannyl)-2-pyridinecarbonitrile

CAS No:1416437-24-5

MF:C₁₈H₃₀N₂Sn

MW:393.154203891754

MDL:MFCD22421757

CID:3160851

PubChem ID:73977819

Update Time:2025-06-07

3-(Tributylstannyl)-2-pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

- 3-(Tributylstannyl)-2-pyridinecarbonitrile
- 3-(Tributylstannyl)picolinonitrile
- RGC43724
- SY319085
- MFCD22421757
- 1416437-24-5
- 3-tributylstannylpyridine-2-carbonitrile
- 3-(TRIBUTYLSTANNYL)PYRIDINE-2-CARBONITRILE
- MDL： MFCD22421757
- Inchi： 1S/C6H3N2.3C4H9.Sn/c7-5-6-3-1-2-4-8-6;3*1-3-4-2;/h1-2,4H;3*1,3-4H2,2H3;
- InChI Key： FKMDONAGHOEWRM-UHFFFAOYSA-N
- SMILES： C1(C#N)=NC=CC=C1[Sn](CCCC)(CCCC)CCCC

Computed Properties

Exact Mass: 394.143102Da
Monoisotopic Mass: 394.143102Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 299
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 36.7Å²

3-(Tributylstannyl)-2-pyridinecarbonitrile Pricemore >>

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